Cas no 861540-76-3 (2-(Benzyloxy)-1,3,5-trichlorobenzene)

• Product Name: 2-(Benzyloxy)-1,3,5-trichlorobenzene
• CAS No: 861540-76-3
• MF: C₁₃H₉Cl₃O
• MW: 287.568960905075
• MDL: MFCD29044329
• CID: 5075454
• Update Time: 2026-03-01

2-(Benzyloxy)-1,3,5-trichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(BENZYLOXY)-1,3,5-TRICHLOROBENZENE
• 2-(Benzyloxy)-1,3,5-trichlorobenzene

• MDL： MFCD29044329
• Inchi： 1S/C13H9Cl3O/c14-10-6-11(15)13(12(16)7-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： ZOWCAZZLRXJNTA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCC1C=CC=CC=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(Benzyloxy)-1,3,5-trichlorobenzene

Professional Introduction to 2-(Benzyloxy)-1,3,5-trichlorobenzene (CAS No. 861540-76-3)

2-(Benzyloxy)-1,3,5-trichlorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 861540-76-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This trichlorobenzene derivative features a benzyl ether substituent at the para position relative to one of the chlorine atoms, making it a structurally unique molecule with potential applications in synthetic chemistry and industrial processes.

The molecular structure of 2-(Benzyloxy)-1,3,5-trichlorobenzene consists of a benzene ring substituted with three chlorine atoms at the 1, 3, and 5 positions, with an additional benzyl ether group (-O-C₆H₅) attached to the para position of one of the chlorine atoms. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and applications. The presence of multiple chlorine atoms enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, research into halogenated aromatic compounds has expanded considerably due to their versatility in pharmaceutical synthesis. Specifically, 2-(Benzyloxy)-1,3,5-trichlorobenzene has been explored as a building block for more complex molecules. Its unique structural features make it particularly useful in constructing heterocyclic compounds and as a precursor for developing novel agrochemicals and specialty chemicals. The benzyl ether moiety provides a site for further functionalization via nucleophilic substitution or transesterification reactions, offering chemists a high degree of flexibility in designing synthetic pathways.

One of the most compelling aspects of 2-(Benzyloxy)-1,3,5-trichlorobenzene is its potential role in medicinal chemistry. Researchers have been investigating its derivatives as intermediates for drug development. For instance, halogenated aromatic compounds are frequently employed in the synthesis of antiviral and anticancer agents due to their ability to interact with biological targets such as enzymes and receptors. The electron-withdrawing nature of the chlorine atoms can modulate the reactivity and binding affinity of the molecule, making it an attractive candidate for further medicinal chemistry studies.

Recent advancements in computational chemistry have enabled more precise predictions of the chemical behavior of 2-(Benzyloxy)-1,3,5-trichlorobenzene and its derivatives. Molecular modeling studies suggest that this compound may exhibit interesting electronic properties suitable for use in organic electronics or as a ligand in catalytic systems. The combination of electron-deficient aromaticity provided by the chlorines and the electron-donating effect of the benzyl ether group creates a balance that could be exploited in designing new materials with tailored properties.

The industrial significance of 2-(Benzyloxy)-1,3,5-trichlorobenzene extends beyond pharmaceuticals into other sectors such as polymer science and coatings. Its structural motifs are reminiscent of stabilizers used in certain types of plastics and resins due to their ability to hinder degradation processes. Additionally, researchers have begun exploring its potential as a crosslinking agent or monomer precursor for high-performance polymers that require enhanced thermal stability or chemical resistance.

In academic research circles, 2-(Benzyloxy)-1,3,5-trichlorobenzene has been utilized as a model compound to study reaction mechanisms involving halogenated aromatics. Its well-defined structure allows chemists to probe questions about regioselectivity and stereoselectivity in transformations such as nucleophilic aromatic substitution or metal-catalyzed coupling reactions. These studies not only contribute fundamental knowledge to organic chemistry but also provide practical insights for optimizing synthetic routes toward target molecules.

The environmental impact of using halogenated compounds like 2-(Benzyloxy)-1,3,5-trichlorobenzene is another critical consideration that researchers are actively addressing. While these compounds offer numerous synthetic advantages, their persistence in ecosystems raises concerns about long-term safety. Current studies focus on developing greener synthetic methods that minimize waste generation or employ biodegradable alternatives without compromising efficiency. Such efforts are essential for ensuring sustainable use within both academic research and industrial applications.

Future directions for research on 2-(Benzyloxy)-1,3,5-trichlorobenzene may include exploring its role in photodynamic therapy or developing new imaging agents based on its structural framework. The compound’s ability to undergo photochemical reactions under controlled conditions makes it an intriguing candidate for designing photosensitizers that can selectively target disease markers or cellular components without causing off-target effects.

In conclusion,2-(Benzyloxy)-1,3,5-trichlorobenzene (CAS No. 861540-76-3) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features provide chemists with opportunities for innovation in drug discovery、material science、and industrial chemistry while also prompting important discussions about environmental stewardship and sustainable practices。As research continues to uncover new applications for this molecule，its significance is expected to grow further，solidifying its place as an important tool in modern chemical research。